Cas no 2137811-16-4 (Ethyl 4-(aminosulfinyl)piperidine-1-carboxylate)

• Product Name: Ethyl 4-(aminosulfinyl)piperidine-1-carboxylate
• CAS No: 2137811-16-4
• MF: C₈H₁₆N₂O₃S
• MW: 220.289240837097
• CID: 6498926
• PubChem ID: 165872894
• Update Time: 2025-06-15

Ethyl 4-(aminosulfinyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137811-16-4
• EN300-732289
• ethyl 4-(aminosulfinyl)piperidine-1-carboxylate
• Ethyl 4-(aminosulfinyl)piperidine-1-carboxylate

• Inchi： 1S/C8H16N2O3S/c1-2-13-8(11)10-5-3-7(4-6-10)14(9)12/h7H,2-6,9H2,1H3
• InChI Key： UFGQXPJBLTZNJO-UHFFFAOYSA-N
• SMILES： S(C1CCN(C(=O)OCC)CC1)(N)=O

Computed Properties

• Exact Mass: 220.08816355g/mol
• Monoisotopic Mass: 220.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 91.8Ų

Additional information on Ethyl 4-(aminosulfinyl)piperidine-1-carboxylate

Comprehensive Overview of Ethyl 4-(aminosulfinyl)piperidine-1-carboxylate (CAS No. 2137811-16-4)

Ethyl 4-(aminosulfinyl)piperidine-1-carboxylate (CAS No. 2137811-16-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and material science. Its molecular formula, C₈H₁₆N₂O₃S, highlights the presence of both sulfinyl and carboxylate functional groups, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for piperidine-based compounds has surged, driven by their applications in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers have explored Ethyl 4-(aminosulfinyl)piperidine-1-carboxylate as a potential building block for neuroprotective agents and anti-inflammatory drugs, aligning with the growing focus on neurodegenerative diseases like Alzheimer's and Parkinson's. Its sulfinyl moiety also contributes to its reactivity, enabling selective modifications for targeted drug design.

The synthesis of Ethyl 4-(aminosulfinyl)piperidine-1-carboxylate typically involves multi-step organic reactions, including N-protection, sulfoxidation, and esterification. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural validation. This meticulous process underscores the compound's importance in high-throughput screening and medicinal chemistry workflows.

From an industrial perspective, CAS No. 2137811-16-4 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure on solvent use and waste reduction, manufacturers are optimizing routes to produce this compound with minimal environmental impact. Topics like catalytic efficiency and atom economy are frequently searched in relation to such intermediates, reflecting the industry's shift toward eco-friendly practices.

Another area of interest is the compound's role in peptide mimetics and protease inhibitors, which are critical in antiviral and anticancer research. The piperidine scaffold in Ethyl 4-(aminosulfinyl)piperidine-1-carboxylate mimics natural amino acid structures, facilitating its integration into peptide-like chains. This property has sparked investigations into its utility for COVID-19 therapeutics and HIV protease inhibitors, addressing global health challenges.

In analytical chemistry, CAS No. 2137811-16-4 serves as a reference standard for method development. Laboratories utilize it to calibrate mass spectrometry and chromatographic systems, ensuring accuracy in quantifying similar derivatives. The compound's stability under various pH conditions further enhances its applicability in bioanalytical assays.

Future research directions for Ethyl 4-(aminosulfinyl)piperidine-1-carboxylate may explore its chiral resolution and enantioselective synthesis, given the rising demand for optically pure pharmaceuticals. Additionally, computational studies leveraging AI-driven molecular modeling could predict novel derivatives with enhanced bioactivity, a topic frequently queried in academic and industrial forums.

In summary, Ethyl 4-(aminosulfinyl)piperidine-1-carboxylate (CAS No. 2137811-16-4) exemplifies the intersection of structural complexity and functional diversity in modern chemistry. Its relevance spans drug development, sustainable manufacturing, and analytical science, making it a compound of enduring interest to researchers worldwide.